Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)-

• CAS RN: 26903-94-6
• Molecular Formula: C12H16N6
• Molecular Weight: 244.3 g/mol
• IUPAC Name: N,N-diethyl-4-(1H-1,2,4-triazol-5-yldiazenyl)aniline
• InChI: InChI=1S/C12H16N6/c1-3-18(4-2)11-7-5-10(6-8-11)15-17-12-13-9-14-16-12/h5-9H,3-4H2,1-2H3,(H,13,14,16)
• InChI Key: BGOMFDWJWGAEOC-ATVHPVEESA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)N/N=C\2/N=CN=N2
• SMILES: CCN(CC)C1=CC=C(C=C1)N=NC2=NC=NN2

Description

Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)-, also known as DETTA, is a chemical compound that has gained significant attention in the scientific research community due to its various applications. DETTA is a diazo compound that contains triazole and amine functional groups, making it a versatile molecule for use in various fields of research.

Mechanism Of Action

The mechanism of action of Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- involves the formation of a complex with metal ions through coordination bonds. The triazole and amine functional groups in Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- provide the necessary coordination sites for metal ion binding. The resulting complex can be characterized using various analytical techniques such as UV-Vis spectroscopy and X-ray crystallography.

Biochemical And Physiological Effects

Studies have shown that Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- has low toxicity and does not exhibit any significant biochemical or physiological effects. However, the potential toxic effects of the metal ions bound to Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- complexes should be considered in any experiments involving the use of Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)-.

Advantages And Limitations For Lab Experiments

The advantages of using Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- in lab experiments include its high selectivity for metal ions, its ability to form stable complexes, and its ease of synthesis. However, the limitations of using Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- include its potential toxicity and the need for careful handling due to its diazo functional group.

Future Directions

There are several future directions for research involving Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)-. One potential area of research is the development of new Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)--based reagents for the detection of metal ions in various samples. Another area of research is the synthesis of new materials using Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- as a building block. Additionally, the potential use of Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- in biological and medical applications should be explored further.

Synthesis Methods

The synthesis of Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- involves the reaction of 4-amino-1,2,4-triazole with diethylamine, followed by diazotization using sodium nitrite and hydrochloric acid. The resulting product is purified using column chromatography to obtain pure Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)-.

Scientific Research Applications

Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- has been extensively used in scientific research due to its ability to form complexes with metal ions. These complexes have been used as analytical reagents for the determination of metal ions in various samples. Benzenamine, N,N-diethyl-4-(1H-1,2,4-triazol-3-ylazo)- has also been used in the synthesis of new materials such as metal-organic frameworks and coordination polymers.